1-(4-methoxyphenyl)-3-{4-[3-oxo-3-(pyrrolidin-1-yl)propyl]-1,3-thiazol-2-yl}urea

• IUPAC Name: 1-(4-methoxyphenyl)-3-[4-(3-oxo-3-pyrrolidin-1-ylpropyl)-1,3-thiazol-2-yl]urea
• InChI: InChI=1S/C18H22N4O3S/c1-25-15-7-4-13(5-8-15)19-17(24)21-18-20-14(12-26-18)6-9-16(23)22-10-2-3-11-22/h4-5,7-8,12H,2-3,6,9-11H2,1H3,(H2,19,20,21,24)
• InChI Key: ZFNBDJGPJROYIE-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)NC(=O)NC2=NC(=CS2)CCC(=O)N3CCCC3
• Molecular Formula: C18H22N4O3S
• Molecular Weight: 374.5 g/mol
• CAS No.: 1040665-39-1

Description

1-(4-methoxyphenyl)-3-{4-[3-oxo-3-(pyrrolidin-1-yl)propyl]-1,3-thiazol-2-yl}urea is a useful research compound. Its molecular formula is C18H22N4O3S and its molecular weight is 374.5 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 374.14126175 g/mol and the complexity rating of the compound is 479. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Mechanism of Action

Target of Action

It’s related to a class of compounds known asphenyl(pyrrolidin-1-yl)methanone derivatives , which are known to exhibit notable bioactivity.

Mode of Action

It’s known that compounds in the phenyl(pyrrolidin-1-yl)methanone class can cleave peptide bonds on the c-terminal side of prolyl residues within peptides that are up to approximately 30 amino acids long .

Pharmacokinetics

It’s known that the compound is a solid at room temperature , which could influence its absorption and distribution

Result of Action

Given its ability to cleave peptide bonds on the c-terminal side of prolyl residues, it’s likely that it has significant effects on protein structure and function .

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of this compound. For instance, it’s known that the compound should be stored in a sealed container in a dry environment . Additionally, the compound’s efficacy could potentially be influenced by factors such as pH, temperature, and the presence of other compounds in the environment.